Non-Covalent Binding vs. Covalent Inhibitors
Gpx4-IN-10 is explicitly characterized as a non-covalent GPX4 inhibitor [1]. This is a critical point of differentiation from the vast majority of characterized GPX4 inhibitors, including the widely used tool compounds RSL3, ML162, and ML210, which achieve their activity through covalent modification of the catalytic selenocysteine residue [2]. The reliance on covalent warheads (e.g., chloroacetamide) in compounds like RSL3 and ML162 has been directly linked to poor proteome-wide selectivity and unfavorable drug-like properties [2]. While quantitative selectivity data for Gpx4-IN-10 is not currently available in the public domain, its non-covalent mechanism places it in a distinct pharmacological class that is actively sought to overcome the inherent limitations of covalent GPX4 inhibitors [3].
| Evidence Dimension | Binding Mode to GPX4 |
|---|---|
| Target Compound Data | Non-covalent inhibition |
| Comparator Or Baseline | RSL3, ML162, ML210: Covalent inhibition via reaction with selenocysteine |
| Quantified Difference | Binary: Covalent vs. Non-covalent |
| Conditions | N/A - Mechanism of Action |
Why This Matters
The non-covalent mechanism is a primary driver of interest for researchers seeking to avoid the potential off-target liabilities and irreversible effects associated with covalent GPX4 inhibitors.
- [1] MedChemExpress. GPX4-IN-10 (compound I20) is a non-covalent GPX4 inhibitor. Product Datasheet. View Source
- [2] Eaton, J.K., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology, 2020. DOI: 10.1038/s41589-020-0501-5. View Source
- [3] Discovery of GPX4 inhibitors through FP-based high-throughput screening. European Journal of Medicinal Chemistry, 2024. DOI: 10.1016/j.ejmech.2023.115903. View Source
